Cas no 51832-86-1 (Benzamide,3,5-dimethyl-N-(3-pyridinylmethyl)-)

• Product Name: Benzamide,3,5-dimethyl-N-(3-pyridinylmethyl)-
• CAS No: 51832-86-1
• MF: C₁₅H₁₆N₂O
• MW: 240.300343513489
• CID: 373642
• PubChem ID: 40145
• Update Time: 2025-04-19

Benzamide,3,5-dimethyl-N-(3-pyridinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide,3,5-dimethyl-N-(3-pyridinylmethyl)-
• 3,5-dimethyl-N-(pyridin-3-ylmethyl)benzamide
• N-(3-picolyl)-3,5-dimethylbenzamide
• 51832-86-1
• BRN 0400565
• SR-01000364807
• BENZAMIDE, 3,5-DIMETHYL-N-(3-PYRIDINYLMETHYL)-
• DTXSID50199791
• M 14012-3
• M-14012-3
• AP-970/42250146
• 3,5-Dimethyl-N-(3-pyridinylmethyl)benzamide
• SCHEMBL3364526
• BAS 08184658
• SR-01000364807-1
• Z30173046
• AKOS000477946
• 5-22-09-00311 (Beilstein Handbook Reference)
• N-(3-picolyl)-3,5-dimethyl-benzamide

• Inchi： 1S/C15H16N2O/c1-11-6-12(2)8-14(7-11)15(18)17-10-13-4-3-5-16-9-13/h3-9H,10H2,1-2H3,(H,17,18)
• InChI Key： KGGOBVPLAQWHHP-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)C=C(C)C=1)NCC1C=NC=CC=1

Computed Properties

• Exact Mass: 240.12638
• Monoisotopic Mass: 240.126263
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.4

Experimental Properties

• Density: 1.111
• Boiling Point: 409.9°Cat760mmHg
• Flash Point: 201.7°C
• Refractive Index: 1.581
• PSA: 41.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides